2-(4-bromophenoxy)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C21H24BrN3O3/c1-2-21(27)25-13-11-24(12-14-25)19-6-4-3-5-18(19)23-20(26)15-28-17-9-7-16(22)8-10-17/h3-10H,2,11-15H2,1H3,(H,23,26)
• InChI Key: RJAFTKQRBJNMLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)COC3=CC=C(C=C3)Br
• Molecular Formula: C21H24BrN3O3
• Molecular Weight: 446.3 g/mol

Description

2-(4-bromophenoxy)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide is a chemical compound that belongs to the family of piperazine derivatives. It is a potential drug candidate that has been studied for its therapeutic properties in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 2-(4-bromophenoxy)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide is not fully understood. However, it is believed to exert its therapeutic effects through modulation of the neurotransmitter systems in the brain, such as dopamine and serotonin. It may also act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-inflammatory and analgesic activities in animal models of inflammation and pain. It has also been studied for its potential antipsychotic and antidepressant properties. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromophenoxy)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide in lab experiments are its potent anti-inflammatory and analgesic activities, and potential antipsychotic and antidepressant properties. However, its limitations include the need for further studies to fully understand its mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for the study of 2-(4-bromophenoxy)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide. These include:
1. Further studies to understand its mechanism of action and biochemical and physiological effects.
2. Studies to investigate its potential therapeutic properties in other disease models, such as Parkinson's disease and Alzheimer's disease.
3. Development of more potent and selective analogs of this compound.
4. Studies to investigate its safety and toxicity profiles.
Conclusion:
In conclusion, this compound is a potential drug candidate that has been studied for its therapeutic properties in various scientific research studies. It exhibits potent anti-inflammatory and analgesic activities, and potential antipsychotic and antidepressant properties. However, further studies are needed to fully understand its mechanism of action and biochemical and physiological effects. There are several future directions for the study of this chemical compound, which may lead to the development of more effective and safer drugs for the treatment of various diseases.

Scientific Research Applications

2-(4-bromophenoxy)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit potent anti-inflammatory and analgesic activities in animal models of inflammation and pain. It has also been studied for its potential antipsychotic and antidepressant properties.